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Compound of Interest

Compound Name: Dibenzenesulfonimide

Cat. No.: B1583796 Get Quote

This guide offers a detailed comparative analysis of dibenzenesulfonimide and other notable

sulfonimides, tailored for researchers, scientists, and professionals in drug development. It

covers their chemical properties, synthesis, and biological activities, with a focus on their

potential as therapeutic agents. The information is supported by available experimental data

and methodologies to provide a comprehensive resource for informed decision-making in

research and development.

Introduction to Sulfonimides
Sulfonimides are a class of chemical compounds characterized by a nitrogen atom bonded to

two sulfonyl groups. This structure imparts distinct physicochemical properties, such as high

acidity of the N-H proton, making them interesting scaffolds in medicinal chemistry.

Dibenzenesulfonimide is a fundamental member of this class, consisting of a central imide

nitrogen bonded to two phenylsulfonyl groups. While many complex sulfonamide derivatives

have been extensively studied and developed into drugs, the biological profile of simpler

sulfonimides like dibenzenesulfonimide is less explored. This guide aims to bridge this gap by

comparing its known properties with those of biologically active sulfonamides.

Physicochemical Properties: A Comparative
Overview
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The physicochemical properties of a compound are crucial determinants of its pharmacokinetic

and pharmacodynamic profile. Below is a comparison of key properties of

dibenzenesulfonimide with the well-known sulfonamide drug, Acetazolamide, and the

common sweetener, Saccharin, which also possesses a sulfonimide-like cyclic structure.

Property
Dibenzenesulfonim
ide

Acetazolamide Saccharin

Molecular Formula C₁₂H₁₁NO₄S₂ C₄H₆N₄O₃S₂ C₇H₅NO₃S

Molecular Weight 297.35 g/mol 222.25 g/mol 183.18 g/mol

Appearance
White to off-white

crystalline solid[1]

White to faintly

yellowish-white

crystalline powder

White crystalline solid

Water Solubility

Sparingly

soluble/poorly

soluble[1][2][3]

Slightly soluble (0.5

mg/mL)

Sparingly soluble (1

g/290 mL)

Predicted pKa -1.10 ± 0.40[4] 7.2 1.6

Predicted LogP 0.52[4] -0.28 0.91

Note: Some values for Dibenzenesulfonimide are predicted and may vary from experimental

values.

Synthesis of Sulfonimides
The general synthesis of dibenzenesulfonimide involves the reaction of a

benzenesulfonamide with benzenesulfonyl chloride in the presence of a base. This reaction is a

standard method for the formation of N-sulfonylated compounds.
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Reactants

Conditions

Products

Benzenesulfonamide

Dibenzenesulfonimide

Benzenesulfonyl Chloride

Base (e.g., NaOH)

Catalyst

Solvent (e.g., Water)

NaCl
By-product

H₂OBy-product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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